Pafuramidine
Pafuramidine
Pafuramidine, a prodrug of furamidine, currently has orphan status for Pneumocystis jiroveci pneumonia.
Brand Name:
Vulcanchem
CAS No.:
186953-56-0
VCID:
VC0538529
InChI:
InChI=1S/C20H20N4O3/c1-25-23-19(21)15-7-3-13(4-8-15)17-11-12-18(27-17)14-5-9-16(10-6-14)20(22)24-26-2/h3-12H,1-2H3,(H2,21,23)(H2,22,24)
SMILES:
CON=C(C1=CC=C(C=C1)C2=CC=C(O2)C3=CC=C(C=C3)C(=NOC)N)N
Molecular Formula:
C20H20N4O3
Molecular Weight:
364.4 g/mol
Pafuramidine
CAS No.: 186953-56-0
Cat. No.: VC0538529
Molecular Formula: C20H20N4O3
Molecular Weight: 364.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Pafuramidine, a prodrug of furamidine, currently has orphan status for Pneumocystis jiroveci pneumonia. |
|---|---|
| CAS No. | 186953-56-0 |
| Molecular Formula | C20H20N4O3 |
| Molecular Weight | 364.4 g/mol |
| IUPAC Name | N'-methoxy-4-[5-[4-[(Z)-N'-methoxycarbamimidoyl]phenyl]furan-2-yl]benzenecarboximidamide |
| Standard InChI | InChI=1S/C20H20N4O3/c1-25-23-19(21)15-7-3-13(4-8-15)17-11-12-18(27-17)14-5-9-16(10-6-14)20(22)24-26-2/h3-12H,1-2H3,(H2,21,23)(H2,22,24) |
| Standard InChI Key | UKOQVLAXCBRRGH-UHFFFAOYSA-N |
| Isomeric SMILES | CO/N=C(\N)/C1=CC=C(C=C1)C2=CC=C(O2)C3=CC=C(C=C3)/C(=N/OC)/N |
| SMILES | CON=C(C1=CC=C(C=C1)C2=CC=C(O2)C3=CC=C(C=C3)C(=NOC)N)N |
| Canonical SMILES | CON=C(C1=CC=C(C=C1)C2=CC=C(O2)C3=CC=C(C=C3)C(=NOC)N)N |
| Appearance | Solid powder |
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